
Application of PBDB-T-SF in Flexible Solar Cells:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Pbdb-T-SF

Cat. No.: B15958001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The development of flexible organic solar cells (OSCs) has garnered significant attention due

to their potential for lightweight, portable, and cost-effective energy conversion. A key

component in achieving high-performance flexible OSCs is the photoactive layer, where the

polymer donor material plays a crucial role. PBDB-T-SF, a fluorinated derivative of the PBDB-T

polymer donor, has emerged as a promising candidate for non-fullerene organic solar cells

(NF-OSCs) due to its excellent electronic properties and processability.[1][2] Its chemical

structure is specifically designed to work synergistically with emerging non-fullerene acceptors,

facilitating efficient charge transfer and minimizing energy losses.[1] This document provides

detailed application notes and protocols for the utilization of PBDB-T-SF in the fabrication and

characterization of flexible solar cells.

Key Properties of PBDB-T-SF
PBDB-T-SF is a p-type polymer semiconductor that exhibits strong light absorption in the

visible region of the solar spectrum. The introduction of fluorine atoms into the polymer

backbone lowers its highest occupied molecular orbital (HOMO) energy level, leading to a
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higher open-circuit voltage (Voc) in solar cell devices.[3] Furthermore, its good solubility in

common organic solvents like chlorobenzene and dichlorobenzene simplifies solution-based

processing techniques, making it suitable for scalable manufacturing methods such as roll-to-

roll printing.[1][2]

Data Presentation
Table 1: Photovoltaic Performance of PBDB-T-SF Based
Flexible Solar Cells

Donor:A
cceptor

Substra
te/Electr
ode

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Bending
Test

Referen
ce

PBDB-T-

2F:IT-4F

PET/Ag-

mesh
11.5 0.82 19.97 70.3

>91%

retention

after

1500

cycles

[4]

PBDB-

T:ITIC
Flexible 8.9 - - - - [5]

PBDB-T-

2F:BTP-

4F

PET (125

µm)
14.61 - - - - [6][7]

PBDB-T-

2F:BTP-

4F

PET (38

µm)
15.01 - - - - [6][7]

Note: PBDB-T-2F is a close derivative of PBDB-T-SF and provides a strong indication of the

potential performance.

Table 2: Material and Solution Preparation Parameters
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Parameter Value Notes

Donor PBDB-T-SF or its derivative PBDB-T-2F

Acceptor IT-4F, ITIC, BTP-4F Non-fullerene acceptors

Solvent Chlorobenzene (CB)

Other solvents like

dichlorobenzene can also be

used

Additive 1,8-diiodooctane (DIO) Typically 0.25-1% by volume

Concentration 10-20 mg/mL
Total concentration of donor

and acceptor

D:A Ratio 1:1 to 1:1.5 (w/w) Optimization may be required

Experimental Protocols
Flexible Substrate Preparation
A common substrate for flexible solar cells is Polyethylene terephthalate (PET) with a

transparent conductive electrode.

Materials:

PET substrates with pre-patterned Indium Tin Oxide (ITO) or Silver nanowire

(AgNWs)/Silver-mesh electrodes.

Deionized (DI) water

Isopropyl alcohol (IPA)

Detergent solution (e.g., Hellmanex)

Protocol:

Sequentially clean the flexible substrates in an ultrasonic bath with detergent solution, DI

water, and IPA for 15 minutes each.
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Dry the substrates with a stream of nitrogen gas.

Treat the substrates with UV-ozone for 15 minutes to improve the wettability of the surface.

Deposition of Interfacial Layers
An inverted device structure is commonly used for flexible solar cells to enhance stability.

Materials:

Zinc oxide (ZnO) nanoparticle solution (for electron transport layer - ETL)

Molybdenum oxide (MoO₃) (for hole transport layer - HTL)

Protocol:

ETL Deposition: Spin-coat the ZnO nanoparticle solution onto the flexible substrate at 3000-

5000 rpm for 30-60 seconds.

Anneal the ZnO layer at 120-150°C for 10-15 minutes on a hotplate.

Transfer the substrates into a nitrogen-filled glovebox.

Active Layer Deposition
The blend of PBDB-T-SF and a suitable non-fullerene acceptor forms the photoactive layer.

Materials:

PBDB-T-SF

Non-fullerene acceptor (e.g., IT-4F)

Chlorobenzene

1,8-diiodooctane (DIO)

Protocol:
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Dissolve PBDB-T-SF and the non-fullerene acceptor in chlorobenzene at the desired ratio

(e.g., 1:1 w/w) to a total concentration of 10-20 mg/mL.

Add DIO (e.g., 0.5 vol%) to the solution and stir overnight at a slightly elevated temperature

(e.g., 40-50°C) inside the glovebox.

Filter the solution through a 0.45 µm PTFE syringe filter.

Deposit the active layer onto the ETL-coated substrate via spin-coating (e.g., 1000-3000 rpm

for 60 seconds) or a scalable method like slot-die coating.[5]

Thermally anneal the active layer at an optimized temperature (e.g., 100-120°C) for 5-10

minutes.

Top Electrode and Encapsulation
Protocol:

HTL and Top Electrode Deposition: Thermally evaporate MoO₃ (5-10 nm) and then a metal

electrode like Silver (Ag) or Aluminum (Al) (80-100 nm) through a shadow mask to define the

device area.

Encapsulation: To protect the device from environmental degradation, encapsulate the

flexible solar cell using a UV-curable epoxy resin and a barrier film.

Characterization
Photovoltaic Performance:

Measure the current density-voltage (J-V) characteristics under a solar simulator with AM

1.5G illumination at 100 mW/cm².

Determine the Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit

Current Density (Jsc), and Fill Factor (FF).

Mechanical Stability:
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Perform bending tests by repeatedly bending the flexible solar cell to a specific radius (e.g.,

6 mm).[4]

Measure the PCE after a certain number of bending cycles to evaluate the device's flexibility

and durability.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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